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Compound of Interest

Compound Name: AMG 9090

Cat. No.: B15575675 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AMG 9090, a research-use transient

receptor potential ankyrin 1 (TRPA1) antagonist, is not publicly available. The following

procedural guidance is based on best practices for the handling and disposal of potentially

hazardous, chlorinated organic compounds. This information is intended to supplement, not

replace, the official SDS from the supplier and your institution's specific environmental health

and safety (EHS) protocols. Always consult the supplier-provided SDS and your EHS office

before handling or disposing of this compound.

This guide provides essential safety and logistical information to researchers, scientists, and

drug development professionals for the proper management of AMG 9090 waste, ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE) for Handling
and Disposal
A comprehensive personal protective equipment plan is mandatory to minimize exposure

during the handling and disposal of AMG 9090.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact with

the chemical.

Eye/Face Protection

Safety glasses with side-

shields or safety goggles. A

face shield may be required for

splash hazards.

To protect eyes from splashes

and airborne particles.

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if working outside a

certified chemical fume hood

or if dust/aerosols may be

generated.

To prevent inhalation of

potentially harmful dust or

vapors.

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn. Ensure there is no

exposed skin.

To protect the body from

accidental contact and

contamination.

Standard Operating Procedure for Disposal of AMG
9090 Waste
The disposal of AMG 9090 and materials contaminated with it must be handled as hazardous

chemical waste. As a chlorinated organic compound, it requires specific disposal routes and

must not be disposed of down the drain or in regular trash.[1][2]

Step 1: Waste Segregation and Collection

Designated Waste Container: Collect all waste contaminated with AMG 9090 in a dedicated,

properly labeled hazardous waste container.[3] The container should be made of a material

compatible with chlorinated organic compounds.

Waste Types: This includes:

Unused or expired AMG 9090.
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Contaminated personal protective equipment (gloves, etc.).

Any lab materials that have come into contact with the compound (e.g., pipette tips,

weighing papers, contaminated absorbent materials).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "N-[2,2,2-Trichloro-1-(4-chloro-phenylsulfanyl)-ethyl]-benzamide," and the

approximate concentration and quantity.

Step 2: Storage of Hazardous Waste

Secure Storage: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area, away from incompatible materials.[3]

Secondary Containment: It is best practice to keep the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

Step 3: Disposal Request and Pickup

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[3]

Documentation: Complete all necessary waste disposal forms as required by your institution.

Disposal of Empty Containers:

Thoroughly rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three

times.[3]

The first rinseate must be collected and disposed of as hazardous waste.[3] Subsequent

rinses may also need to be collected depending on institutional policies.

After thorough rinsing and air-drying, the container may be disposed of according to your

institution's guidelines for decontaminated lab waste.

Experimental Workflow for Disposal
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AMG 9090 Disposal Workflow

Emergency Procedures: Spill Cleanup
In the event of a spill, immediate and appropriate action is critical.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Secure the Area: Prevent entry into the spill zone.

Consult SDS and EHS: If a spill is significant or you are unsure how to proceed, contact your

EHS office immediately.

Personal Protective Equipment: Before addressing the spill, don the appropriate PPE as

outlined in the table above.

Containment: For liquid spills, contain the spill using an inert absorbent material such as

sand, vermiculite, or a commercial spill kit.[4] For solid spills, gently cover the material to

avoid raising dust.

Cleanup:

Carefully sweep or scoop up the absorbed or solid material and place it into a labeled

hazardous waste container.
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Avoid generating dust.

Decontamination:

Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap

and water.[5]

All materials used for decontamination should be disposed of as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and EHS office as per your

institution's policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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